5-(Furan-2-yl)furan-2-carbonitrile

• Molecular Formula: C9H5NO2
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 5-(furan-2-yl)furan-2-carbonitrile
• InChI: InChI=1S/C9H5NO2/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-5H
• InChI Key: GUSSTPCYJAOVGO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)C#N

Description

5-(Furan-2-yl)furan-2-carbonitrile is an organic compound that belongs to the furan family. Furans are heterocyclic aromatic compounds characterized by a five-membered ring containing one oxygen atom. This particular compound features two furan rings connected by a carbonitrile group, making it a unique and interesting molecule for various scientific applications.

Preparation Methods

The synthesis of 5-(Furan-2-yl)furan-2-carbonitrile can be achieved through several methods. One common approach involves the reaction of 2-furancarboxaldehyde with malononitrile in the presence of a base, followed by cyclization to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

5-(Furan-2-yl)furan-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst, such as palladium on carbon, to yield reduced furan derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, depending on the reaction conditions and reagents used.

Scientific Research Applications

5-(Furan-2-yl)furan-2-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and materials.

Biology: The compound has shown potential in biological studies, particularly in the development of new drugs and therapeutic agents.

Medicine: Research has indicated its potential use in medicinal chemistry for the development of novel pharmaceuticals.

Industry: The compound is utilized in the production of various industrial chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 5-(Furan-2-yl)furan-2-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

5-(Furan-2-yl)furan-2-carbonitrile can be compared to other similar compounds, such as:

2-Furancarbonitrile: A simpler compound with a single furan ring and a carbonitrile group.

2,5-Furandicarboxylic acid: A compound with two carboxylic acid groups attached to a furan ring, used in the production of bio-based plastics.

2-Furan-2-yl-4-mercapto-6-methylpyrimidine-5-carbonitrile: A more complex compound with additional functional groups, used in the synthesis of novel pyrimidines.

The uniqueness of this compound lies in its dual furan ring structure and carbonitrile group, which confer distinct chemical and biological properties.